2-(2-((4-Fluorophenyl)sulfonyl)acetamido)-4,5-dimethylthiophene-3-carboxamide

• IUPAC Name: 2-[[2-(4-fluorophenyl)sulfonylacetyl]amino]-4,5-dimethylthiophene-3-carboxamide
• InChI: InChI=1S/C15H15FN2O4S2/c1-8-9(2)23-15(13(8)14(17)20)18-12(19)7-24(21,22)11-5-3-10(16)4-6-11/h3-6H,7H2,1-2H3,(H2,17,20)(H,18,19)
• InChI Key: ZAQFFDGKRXVAFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C(=O)N)NC(=O)CS(=O)(=O)C2=CC=C(C=C2)F)C
• Molecular Formula: C15H15FN2O4S2
• Molecular Weight: 370.4 g/mol
• CAS No.: 896291-16-0

Description

The compound 2-(2-((4-Fluorophenyl)sulfonyl)acetamido)-4,5-dimethylthiophene-3-carboxamide features a thiophene core substituted with methyl groups at positions 4 and 5. At position 2, the acetamido group is modified with a 4-fluorophenylsulfonyl moiety, while position 3 bears a carboxamide group. Its molecular formula is C₁₅H₁₅FN₂O₄S₂ (MW: 386.41 g/mol).

Comparison with Similar Compounds

Substituent Variations on the Acetamido Group

The acetamido group’s substituents critically modulate activity:

• Target compound : 4-Fluorophenylsulfonyl group (electron-withdrawing, polar).
• Compound 92a (): Cyano group (-CN, electron-withdrawing, smaller) .
• 4-Chlorophenyl analog () : 4-Chlorophenyl group (electron-withdrawing, less polar than sulfonyl) .

Position 3 Functional Group Variations

• Target compound : Carboxamide (-CONH₂) enhances hydrogen-bonding and solubility.
• Compound 92a () : Also carboxamide, contributing to its high antioxidant activity (56.9% nitric oxide scavenging) .
• Ethyl carboxylate analogs () : Esters (-COOEt) reduce polarity, likely decreasing aqueous solubility compared to carboxamides .

Table 1: Structural and Functional Group Comparison

Compound	Acetamido Substituent	Position 3 Group	Key Properties
Target	4-Fluorophenylsulfonyl	Carboxamide	High polarity, H-bonding
Compound 92a	Cyano (-CN)	Carboxamide	Moderate polarity
Ethyl carboxylate	Substituted acrylamido	Ester (-COOEt)	Low polarity
4-Cl analog	4-Chlorophenyl	Carboxylic acid	Acidic, moderate solubility

Antioxidant Activity

• Compound 92a : Exhibited 56.9% nitric oxide scavenging at 100 μM, attributed to the carboxamide’s polarity .
• Target compound : The sulfonyl group may further enhance radical scavenging due to stronger electron-withdrawing effects, though experimental data is lacking.

Table 2: Antioxidant Activity of Analogs

Compound	DPPH Scavenging (%)	Nitric Oxide Scavenging (%)	Reference
Compound 92a	58.2	56.9
Compound 92b	55.5	55.5

Bioactivity Predictions

• Fluorophenyl vs. Chlorophenyl : Fluorine’s higher electronegativity may improve membrane permeability and metabolic stability compared to chlorine .
• Sulfonyl vs. Cyano: Sulfonyl groups could enhance anti-inflammatory activity by interacting with sulfotransferases or cytokine receptors.

Physicochemical Properties

Table 3: Physicochemical Comparison

Compound	Molecular Weight (g/mol)	Predicted Solubility	Melting Point (°C)
Target	386.41	Moderate (polar)	Not reported
Compound 92a	253.28	High	Not reported
4-Cl analog	323.79	Low (acidic)	Not reported